3-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[[2-aminoethyl(propan-2-yl)amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H31N3O2/c1-16(2)21(12-10-20)13-18-9-6-11-22(14-18)19(23)24-15-17-7-4-3-5-8-17/h3-5,7-8,16,18H,6,9-15,20H2,1-2H3
• InChI Key: OXCIFJVZKXXPSL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCN)CC1CCCN(C1)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C19H31N3O2
• Molecular Weight: 333.5 g/mol

Description

3-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a useful research compound. Its molecular formula is C19H31N3O2 and its molecular weight is 333.5 g/mol. The purity is usually 95%.
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Biological Activity

3-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester, commonly referred to as benzyl 3-(((2-aminoethyl)(isopropyl)amino)methyl)piperidine-1-carboxylate, is a compound with potential therapeutic applications due to its unique structural features. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic uses.

• Molecular Formula : C19H31N3O2
• Molar Mass : 333.47 g/mol
• CAS Number : 1353979-82-4

The compound's biological activity is largely attributed to its piperidine structure, which is known to interact with various biological targets, including receptors and enzymes involved in cellular signaling pathways. The presence of the aminoethyl and isopropyl groups enhances its affinity for specific targets, potentially leading to increased efficacy in therapeutic applications.

Biological Activity Overview

Research has indicated that compounds similar to benzyl 3-(((2-aminoethyl)(isopropyl)amino)methyl)piperidine-1-carboxylate exhibit several biological activities:

• Anticancer Activity : Preliminary studies suggest that this compound may have cytotoxic effects against various cancer cell lines. For instance, derivatives of piperidine compounds have shown significant activity against human breast adenocarcinoma (MCF-7) and other cancer types, often inducing apoptosis through caspase activation .
• Neuroprotective Effects : Some studies have indicated that piperidine derivatives can protect neuronal cells from damage, potentially offering therapeutic benefits in neurodegenerative diseases .
• Antimicrobial Properties : There is emerging evidence that compounds with similar structures exhibit antimicrobial activity, which could be useful in treating infections caused by resistant strains of bacteria .

Case Studies and Research Findings

A review of the literature reveals several studies that highlight the biological activity of related compounds:

Study	Findings
MDPI Study on Piperazine Derivatives	Found that piperazine-containing compounds demonstrated selective inhibition of kinases associated with various cancers .
Anticancer Activity Report	Reported IC50 values for piperidine derivatives against MCF-7 cells as low as 15.63 µM, indicating significant cytotoxicity .
Neuroprotective Research	Identified neuroprotective effects in models of oxidative stress, suggesting potential for treating neurodegenerative disorders .

Structure-Activity Relationship (SAR)

The biological activity of benzyl 3-(((2-aminoethyl)(isopropyl)amino)methyl)piperidine-1-carboxylate can be influenced by modifications to its structure. For example:

• Substituents on the Piperidine Ring : Alterations can enhance binding affinity to target enzymes or receptors.
• Alkyl Chain Length : Variations in the length and branching of alkyl chains can affect solubility and bioavailability.

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its potential as a drug candidate in treating various conditions due to its structural similarity to known pharmacological agents. Its piperidine structure is common in many therapeutic drugs, providing a scaffold for modifications that enhance efficacy and reduce side effects.

Neuropharmacology

Research indicates that derivatives of piperidine can interact with neurotransmitter systems. The specific structure of this compound suggests potential activity at receptors involved in mood regulation and cognitive function. Studies have shown that similar compounds can act as modulators of the serotonin and dopamine systems, which are critical in treating disorders such as depression and schizophrenia.

Antitumor Activity

Some studies have suggested that piperidine derivatives may exhibit antitumor properties. The benzyl ester moiety could enhance lipophilicity, aiding in cellular uptake and potentially leading to increased cytotoxicity against cancer cells.

Case Studies

Study	Findings	Reference
Neuropharmacological Effects	Investigated the interaction of piperidine derivatives with serotonin receptors; showed potential antidepressant effects.
Anticancer Activity	Evaluated the cytotoxic effects of piperidine compounds on various cancer cell lines; demonstrated significant inhibition of cell proliferation.
Synthetic Pathways	Developed synthetic routes for producing piperidine derivatives efficiently; highlighted the importance of the benzyl ester in enhancing biological activity.

Preparation Methods

Piperidine Ring Functionalization

The core piperidine scaffold is modified through Mannich reactions or Buchwald-Hartwig amination to introduce the isopropylamino-methyl group. For example:

• Mannich reaction : Reacting piperidine with formaldehyde and isopropylamine in ethanol at 60°C yields 3-(isopropylaminomethyl)piperidine.

• Buchwald-Hartwig coupling : Palladium-catalyzed coupling of 3-bromopiperidine with isopropylamine achieves higher regioselectivity (85% yield).

Aminoethyl Side Chain Introduction

The 2-aminoethyl group is introduced via reductive amination or alkylation :

• Reductive amination : 3-(isopropylaminomethyl)piperidine reacts with 2-nitroethyl acetate under hydrogen gas (1 atm, Pd/C catalyst) to form the secondary amine.

• Alkylation : Using 2-bromoethylamine hydrobromide in DMF with K₂CO₃ yields the tertiary amine (72% yield).

Benzyl Ester Formation

The carboxylic acid group is protected as a benzyl ester via Steglich esterification :

• Reagents : Dicyclohexylcarbodiimide (DCC), 4-dimethylaminopyridine (DMAP), benzyl alcohol.

• Conditions : 0°C to room temperature, 12–24 hours (89% yield).

Alternative Routes via Intermediate Fragment Coupling

Fragment Synthesis

• Piperidine fragment : 3-(aminomethyl)piperidine-1-carboxylic acid is prepared via hydrolysis of its tert-butyl ester.

• Aminoethyl-isopropylamine fragment : Synthesized by reacting isopropylamine with 2-chloroethylamine hydrochloride in acetonitrile (65% yield).

Carbodiimide-Mediated Coupling

The fragments are coupled using DCC/NHS chemistry :

• Activate the carboxylic acid with N-hydroxysuccinimide (NHS) and DCC in dry acetonitrile.

• React with the aminoethyl-isopropylamine fragment at 0°C for 2 hours, then room temperature for 12 hours.

• Purify via silica gel chromatography (hexane:ethyl acetate = 3:1).

Yield : 78% | Purity : 96% (HPLC).

Catalytic Asymmetric Synthesis

Chiral Resolution

Racemic mixtures are resolved using chiral column chromatography (Chiralpak IC, ethanol/heptane).

• Enantiomeric excess : >99% for (R)-isomer.

Enzymatic Esterification

Lipase B from Candida antarctica catalyzes enantioselective esterification:

• Substrate : 3-{[(2-amino-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid.

• Conditions : Benzyl alcohol, hexane, 35°C, 48 hours.

• Conversion : 92% | ee : 98%.

Optimization Strategies

Solvent Effects

Solvent	Yield (%)	Purity (%)
Acetonitrile	78	96
DMF	65	89
THF	71	93
Data aggregated from.

Temperature Control

• Alkylation : 0°C minimizes side reactions (e.g., over-alkylation).

• Esterification : Room temperature prevents racemization.

Scalability and Industrial Adaptations

Continuous Flow Synthesis

• Reactors : Microfluidic systems reduce reaction times by 40%.

• Throughput : 500 g/day with 88% yield.

Green Chemistry Approaches

• Solvent replacement : Cyclopentyl methyl ether (CPME) reduces environmental impact.

• Catalyst recycling : Palladium nanoparticles recoverable via filtration (reused 5×).

Analytical Characterization

Spectroscopic Data

Technique	Key Signals
¹H NMR	δ 1.05 (d, J=6.4 Hz, 6H, CH(CH₃)₂), 3.45 (m, 2H, NHCH₂), 5.15 (s, 2H, PhCH₂O).
¹³C NMR	δ 22.1 (CH(CH₃)₂), 50.8 (NCH₂), 128.5–136.2 (Ar-C), 171.2 (C=O).
HRMS	m/z 319.2361 [M+H]⁺ (calc. 319.2364).

Chromatographic Purity

• HPLC : C18 column, 95:5 water:acetonitrile, 1.0 mL/min, retention time = 8.2 min.

Challenges and Mitigation

Byproduct Formation

• Issue : Over-alkylation during aminoethyl introduction (up to 15% byproducts).

• Solution : Slow addition of alkylating agent at 0°C reduces byproducts to <5%.

Epimerization

• Issue : Racemization during esterification at elevated temperatures.

• Solution : Use of DMAP at 0°C preserves stereochemistry .

Q & A

Basic Research Questions

Q. What are the recommended synthetic strategies for preparing this compound, and what key challenges arise during its synthesis?

• Methodology : Multi-step synthesis involving:

• Protection/Deprotection : Use tert-butoxycarbonyl (Boc) or benzyloxycarbonyl (Cbz) groups to protect reactive amines (e.g., piperidine nitrogen) .
• Coupling Reactions : Amide bond formation via carbodiimide reagents (e.g., EDC/HOBt) for introducing amino-ethyl-isopropyl-amino-methyl substituents .
• Purification : High-Performance Liquid Chromatography (HPLC) or silica gel chromatography to isolate intermediates and final products .
  • Key Challenges : Low yields due to steric hindrance from the branched isopropyl group, competing side reactions (e.g., over-acylation), and epimerization risks during coupling .

Q. How is this compound characterized structurally, and what analytical techniques resolve ambiguities in spectroscopic data?

• Techniques :

• NMR Spectroscopy : ¹H/¹³C NMR to confirm stereochemistry (e.g., R/S configuration at chiral centers) and substituent placement .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular weight (expected ~350–400 g/mol range) and detect fragmentation patterns .
• X-ray Crystallography : Resolves disputes in spatial arrangement of the piperidine ring and benzyl ester moiety .
  • Data Ambiguities : Overlapping signals in NMR (e.g., methyl groups in isopropyl) require 2D techniques (COSY, HSQC) for assignment .

Q. What are the stability profiles of this compound under varying storage conditions?

• Stability Data :

• Thermal Stability : Decomposes above 40°C; store at 2–8°C in inert atmosphere .
• Hydrolytic Sensitivity : Benzyl ester and carbamate groups degrade in aqueous acidic/basic conditions; use anhydrous solvents (e.g., DMF, DCM) for reactions .

Advanced Research Questions

Q. How can enantiomeric purity be ensured during synthesis, and what methods validate chiral integrity?

• Enantioselective Synthesis :

• Chiral Auxiliaries : Use (S)- or (R)-configured amino acid precursors (e.g., L-alanine derivatives) to control stereochemistry .
• Catalytic Asymmetric Reactions : Employ palladium or organocatalysts for stereocenter formation .
  • Validation :
• Chiral HPLC : Compare retention times with enantiopure standards .
• Optical Rotation : Measure specific rotation ([α]D) to confirm consistency with literature values for analogous compounds .

Q. What computational approaches predict this compound’s binding affinity to biological targets (e.g., enzymes, receptors)?

• Methods :

• Molecular Dynamics (MD) Simulations : Analyze interactions with proteins (e.g., G-protein-coupled receptors) using force fields like AMBER or CHARMM .
• Docking Studies : Software such as AutoDock Vina to model binding poses of the benzyl ester and amino-ethyl groups in active sites .
  • Key Findings :
• Piperidine nitrogen and carbamate oxygen participate in hydrogen bonding with catalytic residues .
• Substituent bulkiness (isopropyl group) may hinder binding in sterically constrained pockets .

Q. How do contradictory results in biological assays (e.g., IC50 variability) arise, and what strategies mitigate these discrepancies?

• Sources of Variability :

• Impurity Effects : Trace byproducts (e.g., de-esterified derivatives) interfere with assay readouts .
• Solvent Artifacts : Residual DMSO or detergents alter target protein conformation .
  • Mitigation :
• Rigorous Purification : Use preparative HPLC to achieve >98% purity .
• Dose-Response Replicates : Perform triplicate measurements across independent batches .